Cas no 302804-64-4 (1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-)

1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]- structure
302804-64-4 structure
Product Name:1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-
CAS No:302804-64-4
MF:C9H8FN3S
MW:209.243323326111
CID:1442080
PubChem ID:719014
Update Time:2025-04-20

1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[(4-fluorophenyl)methyl]thio]-
    • 3-[(4-fluorophenyl)methylsulfanyl]-4H-1,2,4-triazole
    • Cambridge id 5970049
    • AKOS000537242
    • AKOS002325336
    • 3-(4-Fluoro-benzylsulfanyl)-4H-[1,2,4]triazole
    • Z18741443
    • 3iu8
    • 302804-64-4
    • STK507052
    • SR-01000429827
    • SR-01000429827-1
    • T03
    • 3-[(4-fluorobenzyl)sulfanyl]-4H-1,2,4-triazole
    • CHEMBL568826
    • 5-{[(4-fluorophenyl)methyl]sulfanyl}-1H-1,2,4-triazole
    • Q27465615
    • Inchi: 1S/C9H8FN3S/c10-8-3-1-7(2-4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key: XLRSDRUBTQOPEY-UHFFFAOYSA-N
    • SMILES: S(C1=NC=NN1)CC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 209.04244
  • Monoisotopic Mass: 209.04229660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 41.57
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